Cas no 2138525-89-8 (1-(2,4-dichlorophenyl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2,4-dichlorophenyl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2138525-89-8
• MF: C₁₀H₉Cl₃O₂S
• MW: 299.601258993149
• CID: 6484307
• PubChem ID: 165875512
• Update Time: 2025-05-20

1-(2,4-dichlorophenyl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)methylcyclopropane-1-sulfonyl chloride
• EN300-1143065
• 1-[(2,4-dichlorophenyl)methyl]cyclopropane-1-sulfonyl chloride
• 2138525-89-8

• Inchi： 1S/C10H9Cl3O2S/c11-8-2-1-7(9(12)5-8)6-10(3-4-10)16(13,14)15/h1-2,5H,3-4,6H2
• InChI Key： ALGXEMYWOFFMRS-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2C=CC(=CC=2Cl)Cl)CC1)(=O)=O

Computed Properties

• Exact Mass: 297.938884g/mol
• Monoisotopic Mass: 297.938884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(2,4-dichlorophenyl)methylcyclopropane-1-sulfonyl chloride

Exploring the Chemical Properties and Applications of 1-(2,4-Dichlorophenyl)methylcyclopropane-1-Sulfonyl Chloride

The compound with CAS No. 2138525-89-8, commonly referred to as 1-(2,4-dichlorophenyl)methylcyclopropane-1-sulfonyl chloride, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a cyclopropane ring with a sulfonyl chloride group and a dichlorophenyl substituent. The sulfonyl chloride functional group is particularly reactive, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of cyclopropane-based compounds in drug discovery and material science. The cyclopropane ring introduces strain into the molecule, which can enhance reactivity and bioavailability. In the case of 1-(2,4-dichlorophenyl)methylcyclopropane-1-sulfonyl chloride, this strain is further modulated by the electron-withdrawing effects of the dichlorophenyl group. This combination makes the compound an attractive candidate for exploring novel chemical reactions and potential therapeutic agents.

The synthesis of 1-(2,4-dichlorophenyl)methylcyclopropane-1-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding sulfinic acid derivative. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions. These methods not only improve yield but also reduce reaction time, making the synthesis more efficient and scalable.

One of the most promising applications of this compound lies in its use as an electrophilic reagent in nucleophilic substitution reactions. The sulfonyl chloride group acts as an excellent leaving group, facilitating the formation of various sulfonamides and sulfonates. For instance, recent research has demonstrated its utility in synthesizing bioactive compounds with potential anti-inflammatory and antitumor properties. The ability to tailor the substituents on the dichlorophenyl ring further enhances its versatility in medicinal chemistry.

In addition to its role in organic synthesis, 1-(2,4-dichlorophenyl)methylcyclopropane-1-sulfonyl chloride has shown potential in polymer chemistry. The cyclopropane ring can serve as a building block for constructing strained polymers with unique mechanical properties. These materials exhibit enhanced elasticity and durability, making them suitable for advanced applications in electronics and biotechnology.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the dichlorophenyl group significantly influences the electron density distribution across the molecule. This understanding has enabled researchers to predict reactivity trends more accurately and design experiments with greater precision.

In conclusion, 1-(2,4-dichlorophenyl)methylcyclopropane-1-sulfonyl chloride is a versatile compound with a wide range of applications in modern chemistry. Its unique structure and reactivity make it an invaluable tool for advancing both fundamental research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow even further.